ethyl N-{[(2-methoxy-5-methylphenyl)amino]carbonyl}-beta-alaninate

• IUPAC Name: ethyl 3-[(2-methoxy-5-methylphenyl)carbamoylamino]propanoate
• InChI: InChI=1S/C14H20N2O4/c1-4-20-13(17)7-8-15-14(18)16-11-9-10(2)5-6-12(11)19-3/h5-6,9H,4,7-8H2,1-3H3,(H2,15,16,18)
• InChI Key: PNMKKCVHUCHJRR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCNC(=O)NC1=C(C=CC(=C1)C)OC
• Molecular Formula: C14H20N2O4
• Molecular Weight: 280.32 g/mol

Description

Ethyl N-{[(2-methoxy-5-methylphenyl)amino]carbonyl}-beta-alaninate is a useful research compound. Its molecular formula is C14H20N2O4 and its molecular weight is 280.32 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 280.14230712 g/mol and the complexity rating of the compound is 322. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Modification of Sympathomimetic Activity

Structural modifications of compounds similar to ethyl N-{[(2-methoxy-5-methylphenyl)amino]carbonyl}-beta-alaninate, such as the addition of methyl or ethyl groups, can change sympathomimetic activity. This activity is significant in pharmacological studies focusing on the β-receptor population, divided into β-1 and β-2 types, which are present in different tissues and organs. Such modifications can influence receptor responsiveness, offering insights into receptor specificity and drug design (Lands, Ludueña, & Buzzo, 1967).

Biomimetic Activation and Catalysis

Research on related compounds demonstrates their use in biomimetic activation and catalysis, such as in the hydrolysis of alanyl ethyl phosphate. This process is functionally related to aminoacyl adenylate in protein biosynthesis, highlighting the inherent reactivity of activated amino acid intermediates. These studies contribute to understanding enzymatic mechanisms and designing mimetic catalysts that could aid in biochemical synthesis and drug development (Kluger, Loo, & Mazza, 1997).

Development of β-Sheet Forming Polypeptides

Methylated mono- and di(ethylene glycol)-functionalized polymers of amino acids, which adopt β-sheet conformations, represent another application area. These polymers' solubility and conformational behaviors in response to environmental changes have implications for materials science, particularly in biomedical applications like tissue engineering and drug delivery systems. The ability to control polymer solubility and structure through molecular design is crucial for developing new materials (Hwang & Deming, 2001).

Carboxypeptidase A Complex Study

Studies on carboxypeptidase A complexes with phosphonates, which are analogous to this compound, provide insights into enzyme inhibition and the mechanism of action. These studies are fundamental for understanding enzyme substrate specificity and developing enzyme inhibitors that could serve as therapeutic agents. The detailed structural analysis of these complexes aids in the design of more effective and specific drug candidates (Kim & Lipscomb, 1990).